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Compound of Interest

Compound Name: Propanenitrile, 3-mercapto-

Cat. No.: B087174

Introduction: Understanding the Dual-Reactivity and
Associated Risks

Propanenitrile, 3-mercapto- (CAS No. 1001-58-7), also known as 3-mercaptopropionitrile or
3-mercaptopropionitrile, is a bifunctional organosulfur compound valued in advanced organic
synthesis.[1] Its structure, featuring both a terminal thiol (-SH) and a nitrile (-CN) group, allows
for a unique dual reactivity.[2] The thiol group can engage in disulfide bond formation or metal
coordination, while the nitrile group is active in nucleophilic additions.[2] This versatility makes it
a critical building block in pharmaceutical development for designing enzyme inhibitors and in
the synthesis of agrochemicals.[2]

However, the very reactivity that makes this compound valuable also necessitates a rigorous
and well-understood safety protocol. The thiol group imparts a strong, unpleasant odor and
contributes to its toxicity profile, while the nitrile functionality introduces hazards common to
cyanides. This guide provides a comprehensive framework for the safe handling, storage, and
emergency management of Propanenitrile, 3-mercapto-, grounded in established safety
principles and an understanding of its chemical nature. It is intended to empower researchers
to mitigate risks effectively while harnessing the synthetic potential of this compound.

Section 1: Hazard Identification and Analysis

A thorough understanding of the hazards associated with Propanenitrile, 3-mercapto- is the
foundation of safe laboratory practice. Its toxicity is multifaceted, affecting multiple routes of
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exposure.

GHS Classification and Toxicological Profile

Propanenitrile, 3-mercapto- is classified under the Globally Harmonized System (GHS) with a
primary "Warning" signal word, associated with the GHSO07 pictogram (Exclamation Mark).[1]
The specific hazard statements reveal its risk profile:

e H302: Harmful if swallowed[3]

e H312: Harmful in contact with skin[3]

e H332: Harmful if inhaled[3]

e H315: Causes skin irritation[3]

o H319: Causes serious eye irritation[3]

o H335: May cause respiratory irritation[3]

The causality behind these hazards lies in its molecular structure. The thiol group can interfere
with biological processes, while the nitrile group poses risks associated with cyanide chemistry.
Exposure can lead to irritation of the skin, eyes, and respiratory tract. Systemic toxicity is a
significant concern if the compound is absorbed through the skin, inhaled, or ingested.

Physical and Chemical Properties

Understanding the physical properties of a chemical is crucial for predicting its behavior in the
laboratory and for designing appropriate safety controls.
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Property Value Source
CAS Number 1001-58-7 [2]
Molecular Formula Cs3HsNS [1][2]
Molecular Weight 87.14 g/mol [1]
Appearance Colorless liquid/oil [1114]
Odor Malodorous [4]
Density ~1.06 g/cm?3 [1114]
Boiling Point 87 °C at 15 torr [4]
Soluble in most organic
Solubility solvents; partially soluble in [4]
water
Prone to oxidation to the
Reactivity corresponding disulfide on

exposure to air or base.[4]

Section 2: Exposure Controls and Personal
Protective Equipment (PPE)

Mitigating exposure to Propanenitrile, 3-mercapto- requires a multi-layered approach,
beginning with engineering controls and culminating in the correct use of personal protective
equipment. This is best conceptualized through the "Hierarchy of Controls.”

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b087174
https://en.wikipedia.org/wiki/3-Mercaptopropionitrile
https://www.benchchem.com/product/b087174
https://en.wikipedia.org/wiki/3-Mercaptopropionitrile
https://en.wikipedia.org/wiki/3-Mercaptopropionitrile
https://www.researchgate.net/publication/349094492_3-Mercaptopropionitrile
https://www.researchgate.net/publication/349094492_3-Mercaptopropionitrile
https://en.wikipedia.org/wiki/3-Mercaptopropionitrile
https://www.researchgate.net/publication/349094492_3-Mercaptopropionitrile
https://www.researchgate.net/publication/349094492_3-Mercaptopropionitrile
https://www.researchgate.net/publication/349094492_3-Mercaptopropionitrile
https://www.researchgate.net/publication/349094492_3-Mercaptopropionitrile
https://www.benchchem.com/product/b087174?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

~

ierarchy of Controls for Propanenitrile, 3-mercapto-
Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative if possible)

Engineering Controls I
(Primary Barrier)

(1

(" Practical Implementation )
Administrative Controls | _ | | __ Work within a certified
(Procedural Safety) ! Chemical Fume Hood
|
I
I
v

Gloves (Nitrile)
————————————————— Eye Protection (Goggles/Face Shield)

Personal Protective Equipment (PPE) Develop and follow
(Final Barrier) Standard Operating Procedures (SOPSs)
T j
I
I
I
I
I
|
I

Lab Coat

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure risks.

Engineering Controls

The primary method for controlling exposure is through robust engineering controls.
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Chemical Fume Hood: Due to its inhalation hazard and strong odor, all handling of
Propanenitrile, 3-mercapto- must be performed inside a certified chemical fume hood.[2][4]
This is non-negotiable. The fume hood contains vapors and prevents them from entering the
laboratory atmosphere.

Administrative Controls

Standard Operating Procedures (SOPs): Laboratories must develop detailed SOPs for all
procedures involving this chemical. The SOP should cover handling, storage, waste
disposal, and emergency procedures.

Training: All personnel must be trained on the specific hazards of Propanenitrile, 3-
mercapto- and the laboratory's SOPs before beginning work.

Restricted Access: Designate specific areas within the lab where this chemical is stored and
handled to limit potential exposure to untrained personnel.

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide an adequate barrier.[5]

Hand Protection: Nitrile gloves are mandatory.[2] Given that the compound is harmful in
contact with skin, it is crucial to ensure gloves are inspected before use and changed
immediately if contamination is suspected.[3] For extended operations, consider double-
gloving.

Eye and Face Protection: Chemical safety goggles are required at all times.[2] When there is
a risk of splashing, a face shield must be worn in combination with safety goggles.[5][6] A
face shield alone does not provide sufficient protection.[5]

Skin and Body Protection: A flame-retardant, buttoned lab coat should be worn to protect
against splashes. Ensure the lab coat is clean and fits properly. Do not wear lab coats
outside of the laboratory.

Respiratory Protection: When engineering controls are not sufficient to maintain exposure
below recommended limits, a NIOSH-approved respirator may be necessary.[7] The
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selection of the appropriate respirator depends on the airborne concentration and requires a
formal respiratory protection program, including fit testing.

Section 3: Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is essential to prevent accidental

exposure and maintain the chemical's integrity.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure the chemical fume hood is operational. Clear the
workspace of any unnecessary items. Assemble all required equipment, including
appropriate glassware, spill kits, and waste containers.

Don PPE: Put on all required PPE as described in Section 2.3.

Transferring the Chemical: Conduct all transfers of Propanenitrile, 3-mercapto- within the
fume hood. If transferring from a larger container, use a syringe or cannula for liquid
transfers to minimize vapor release. For solids, use a spatula in a draft-shielded area of the
hood.

Performing Reactions: Keep all reaction vessels closed or equipped with condensers to
prevent the escape of vapors. Reactions should be conducted in well-maintained glassware
to prevent breakage.

Post-Handling: After use, securely seal the container. Decontaminate any surfaces that may
have come into contact with the chemical using an appropriate solvent and cleaning agent.

Doff PPE: Remove PPE in the correct order (gloves first) to avoid self-contamination. Wash
hands thoroughly with soap and water after removing gloves.

Storage Requirements

The stability of Propanenitrile, 3-mercapto- is a critical consideration for its storage.[4]

Temperature and Atmosphere: The compound is prone to oxidation, especially in the
presence of air or base, forming the disulfide 3,3'-dithiobispropionitrile.[4] Therefore, it should
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be stored under an inert atmosphere (e.g., argon or nitrogen). For short-term storage (days),
a temperature of -20°C is recommended.[4][8] For long-term storage, -78°C is preferable.[4]

o Container: Store in a tightly sealed, clearly labeled container.

e Location: Store in a designated, well-ventilated, and secure area away from incompatible
materials.

e Incompatible Materials: Keep away from strong oxidizing agents, strong bases, and sources
of ignition.[9]

Section 4: Emergency Procedures

Preparedness is key to managing emergencies effectively. All personnel must be familiar with
these procedures and the location of safety equipment.
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Caption: Workflow for responding to a chemical exposure event.
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Spill and Leak Response

o Small Spills (in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand, or
commercial sorbent).

o Collect the contaminated material into a labeled, sealed container for hazardous waste
disposal.

o Decontaminate the area with a suitable solvent.

o Large Spills (or spills outside a fume hood):

o

Evacuate the immediate area.

[e]

Alert laboratory personnel and activate the fire alarm if necessary to evacuate the building.

(¢]

Contact the institution's Environmental Health and Safety (EHS) department or emergency
response team.

o

Do not attempt to clean up a large spill without specialized training and equipment.

First Aid Measures

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing all contaminated clothing and shoes.[10] Seek immediate
medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Use an eyewash station. Remove
contact lenses if present and easy to do.[10] Seek immediate medical attention from an
ophthalmologist.

 Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped,
provide artificial respiration. Seek immediate medical attention.
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e Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9] Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[9]

Section 5: Waste Disposal

Chemical waste must be managed in accordance with institutional policies and government
regulations (e.g., EPA guidelines).[2]

Protocol for Waste Disposal

e Segregation: Do not mix waste containing Propanenitrile, 3-mercapto- with other waste
streams unless explicitly permitted.

» Containerization: Collect all waste (including contaminated solids like paper towels and
sorbents) in a designated, properly labeled hazardous waste container. The container must
be in good condition and compatible with the chemical.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full
chemical name: "Propanenitrile, 3-mercapto-".

o Storage: Keep waste containers sealed when not in use and store them in a designated
satellite accumulation area.

» Disposal: Arrange for pickup and disposal through the institution's EHS department or a
licensed hazardous waste disposal contractor.

Conclusion

Propanenitrile, 3-mercapto- is a potent synthetic tool whose safe use is predicated on a
comprehensive understanding of its hazards and a disciplined adherence to safety protocols.
By implementing robust engineering controls, utilizing appropriate personal protective
equipment, and maintaining rigorous handling and storage practices, researchers can
effectively mitigate the risks associated with this compound. Emergency preparedness is not an
afterthought but a critical component of a responsible safety culture. This guide serves as a
technical framework to build upon, and should be supplemented with institution-specific training
and standard operating procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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